Cas no 324759-10-6 (N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide)

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide is a specialized organic compound featuring a thiazole core linked to a nitro-substituted thiophene carboxamide moiety. Its molecular structure combines a phenyl group and a methyl substitution on the thiazole ring, enhancing stability and reactivity. The nitro group on the thiophene ring contributes to its potential as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. This compound’s distinct heterocyclic framework may offer advantages in binding affinity or selectivity for target applications. Its synthesis and characterization are of interest in medicinal chemistry research, where precise functional group interactions are critical.
N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide structure
324759-10-6 structure
Product Name:N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide
CAS No:324759-10-6
MF:C15H11N3O3S2
MW:345.39614033699
CID:6327400
PubChem ID:5178216
Update Time:2025-06-07

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide
    • SR-01000401098-1
    • 324759-10-6
    • Z29275715
    • F0098-0406
    • N-(5-methyl-4-phenylthiazol-2-yl)-5-nitrothiophene-2-carboxamide
    • starbld0005788
    • AKOS001307601
    • SR-01000401098
    • ZINC00193683
    • Inchi: 1S/C15H11N3O3S2/c1-9-13(10-5-3-2-4-6-10)16-15(22-9)17-14(19)11-7-8-12(23-11)18(20)21/h2-8H,1H3,(H,16,17,19)
    • InChI Key: ROWPVUGDDLIIOA-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2=CC=C([N+](=O)[O-])S2)=O)=NC(=C1C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 345.02418357g/mol
  • Monoisotopic Mass: 345.02418357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 144Ų

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0098-0406-2μmol
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F0098-0406-1mg
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